Cas no 1261855-99-5 (5-(3-(Trifluoromethoxy)phenyl)picolinic acid)

5-(3-(Trifluoromethoxy)phenyl)picolinic acid is a fluorinated aromatic compound featuring a picolinic acid core substituted with a 3-(trifluoromethoxy)phenyl group. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethoxy moiety. The compound is valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its electron-withdrawing trifluoromethoxy group can influence binding affinity and selectivity in drug design. The picolinic acid moiety further provides a chelating capability, making it useful in coordination chemistry. High purity grades ensure consistency in research and industrial applications.

5-(3-(Trifluoromethoxy)phenyl)picolinic acid structure

1261855-99-5 structure

Product Name:5-(3-(Trifluoromethoxy)phenyl)picolinic acid

CAS No:1261855-99-5

MF:C₁₃H₈F₃NO₃

MW:283.20273399353

CID:1036843

PubChem ID:53211477

Update Time:2025-11-02

5-(3-(Trifluoromethoxy)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

- 5-(3-(Trifluoromethoxy)phenyl)picolinic acid
- 5-[3-(trifluoromethoxy)phenyl]pyridine-2-carboxylic acid
- 2-Pyridinecarboxylic acid, 5-[3-(trifluoromethoxy)phenyl]-
- MFCD18318364
- AKOS012258611
- DB-332557
- 1261855-99-5
- DTXSID60681374
- 5-(3-Trifluoromethoxyphenyl)picolinic acid, 95%
- 5-(3-Trifluoromethoxyphenyl)picolinic acid
- 5-(3-(Trifluoromethoxy)phenyl)picolinicacid
- QVUNWFXYQORNMN-UHFFFAOYSA-N
- Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-10-3-1-2-8(6-10)9-4-5-11(12(18)19)17-7-9/h1-7H,(H,18,19)
- InChI Key： QVUNWFXYQORNMN-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=CC(=C1)C1C=NC(C(=O)O)=CC=1)(F)F

Computed Properties

Exact Mass: 283.04562760g/mol
Monoisotopic Mass: 283.04562760g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 59.4Å²

5-(3-(Trifluoromethoxy)phenyl)picolinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013003447-250mg	5-(3-(Trifluoromethoxy)phenyl)picolinic acid	1261855-99-5	97%	250mg	494.40 USD	2021-05-31
Alichem	A013003447-500mg	5-(3-(Trifluoromethoxy)phenyl)picolinic acid	1261855-99-5	97%	500mg	823.15 USD	2021-05-31
Alichem	A013003447-1g	5-(3-(Trifluoromethoxy)phenyl)picolinic acid	1261855-99-5	97%	1g	1,519.80 USD	2021-05-31
Chemenu	CM178649-1g	5-(3-(trifluoromethoxy)phenyl)picolinic acid	1261855-99-5	95%	1g	$729	2021-08-05
Chemenu	CM178649-1g	5-(3-(trifluoromethoxy)phenyl)picolinic acid	1261855-99-5	95%	1g	$729	2022-06-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1803129-1g	5-(3-(Trifluoromethoxy)phenyl)picolinic acid	1261855-99-5	98%	1g	￥5887.00	2024-08-09